![molecular formula C10H16O B084176 2-Ethynyltetrahydro-2,6,6-trimethyl-2H-pyran CAS No. 13837-60-0](/img/structure/B84176.png)
2-Ethynyltetrahydro-2,6,6-trimethyl-2H-pyran
Overview
Description
2-Ethynyltetrahydro-2,6,6-trimethyl-2H-pyran, also known as ethynyltrimethylpyran (ETMP), is a chemical compound with the molecular formula C10H18O and a molecular weight of 154.25 . It is commonly used in various fields of research and industry.
Synthesis Analysis
The synthesis of this compound can be achieved by 2.6-Dimethyl-octadien- (6.7)-ol- (2) with the reagent AgNO3 (6 equiv.) in solvents acetone and H2O. The reaction time is 20 hours at a reaction temperature of 60 °C. The yield is about 53% .Molecular Structure Analysis
The IUPAC name of this compound is 2,2,6-trimethyl-6-vinyltetrahydro-2H-pyran . The InChI code is 1S/C10H18O/c1-5-10(4)8-6-7-9(2,3)11-10/h5H,1,6-8H2,2-4H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 154.25 and a storage temperature of 28 C .Scientific Research Applications
Chiral Building Block Synthesis : This compound is used as a chiral building block for stereoselective synthesis of natural terpenes, including the flavor linaloyl oxide (Serra & De Simeis, 2018).
Isomerization Studies : 2-Ethynyltetrahydro-2,6,6-trimethyl-2H-pyran can undergo isomerization, leading to various rearranged products with potential chemical applications (D'silva, Walker, & Manyik, 1974).
Synthesis of Steroids and Pharmaceuticals : This compound is involved in the synthesis of steroids and pharmaceuticals through Pd(0)-catalyzed coupling reactions (Liu & Meinwald, 1996).
Electrocatalytic Synthesis : It plays a role in electrocatalytic synthesis, contributing to the development of compounds with potential medical applications, including treatments for breast cancer and neurodegenerative diseases (Ryzhkova et al., 2022).
Asymmetric Hydrogenation : The compound is involved in asymmetric hydrogenation processes, leading to the synthesis of δ-lactones and dihydropyran derivatives with potential pharmaceutical applications (Fehr, Consiglio, Scalone, & Schmid, 1999).
Diversity-Oriented Synthesis : It is used in diversity-oriented synthesis, providing access to structurally diverse compounds for screening against various biological targets (Zaware et al., 2011).
Suzuki-Miyaura Cross-Coupling : The compound is a precursor in Suzuki-Miyaura cross-coupling, useful in synthesizing natural products and pharmaceutical drugs (Rybak & Hall, 2015).
properties
IUPAC Name |
2-ethynyl-2,6,6-trimethyloxane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O/c1-5-10(4)8-6-7-9(2,3)11-10/h1H,6-8H2,2-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSDYMDMXNRPZHU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCC(O1)(C)C#C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40884720 | |
Record name | 2H-Pyran, 2-ethynyltetrahydro-2,6,6-trimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40884720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13837-60-0 | |
Record name | 2-Ethynyltetrahydro-2,6,6-trimethyl-2H-pyran | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13837-60-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2H-Pyran, 2-ethynyltetrahydro-2,6,6-trimethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013837600 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2H-Pyran, 2-ethynyltetrahydro-2,6,6-trimethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2H-Pyran, 2-ethynyltetrahydro-2,6,6-trimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40884720 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-ethynyltetrahydro-2,6,6-trimethyl-2H-pyran | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.124 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.